2-ethoxy-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C14H22N4O3S/c1-3-21-9-12(19)15-8-11-4-6-18(7-5-11)14(20)13-10(2)16-17-22-13/h11H,3-9H2,1-2H3,(H,15,19)
• InChI Key: RZJUZQFBHDYUFM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1CCN(CC1)C(=O)C2=C(N=NS2)C
• Molecular Formula: C14H22N4O3S
• Molecular Weight: 326.42 g/mol

Description

This compound is a complex organic molecule that contains functional groups such as an ether (ethoxy), an amide, and a thiadiazole ring. These functional groups could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ether, amide, and thiadiazole functional groups would likely have a significant impact on the compound’s three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the ether group might be cleaved by strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide might make the compound soluble in polar solvents.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives, including our compound of interest, have shown promising antibacterial properties. .

Antitumor Potential

• Some imidazole-containing compounds exhibit antitumor activity. .

Anti-Inflammatory Properties

• Imidazole derivatives have been investigated for their anti-inflammatory effects. .

Antiviral Activity

• Imidazole-based molecules have been explored as potential antiviral agents. .

Antidiabetic Effects

• Some imidazole derivatives exhibit antidiabetic properties. .

Ulcerogenic Activity

• Imidazole-containing compounds have been investigated for their ulcerogenic effects. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s designed to be a drug, its mechanism of action would involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound would depend on its intended applications. For example, if it’s a potential drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.